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Compound of Interest

Compound Name: 3-Phosphono-D-alanine

CAS No.: 128241-72-5

Cat. No.: B1267884

Get Quote

Executive Summary & Biological Context
3-Phosphono-D-alanine (D-AP3) is a selective, competitive antagonist at the glutamate

binding site of the N-methyl-D-aspartate (NMDA) receptor. Unlike its carboxylic acid analog

(aspartic acid), the phosphonic acid group confers unique electronic properties and ionization

states that are critical for its biological activity.

For the analytical scientist, D-AP3 presents specific challenges:

Zwitterionic Polarity: It is highly polar and hydrophilic, making retention on standard C18

HPLC columns negligible.

Detection: It lacks a strong UV chromophore, necessitating Mass Spectrometry (MS) or

derivatization for sensitive quantification.[1]

Structural Verification: The phosphorus atom provides a specific handle for
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P NMR, which is the gold standard for assessing purity and degradation (e.g., hydrolysis of
the C-P bond).

This guide outlines a field-proven workflow for the comprehensive characterization of D-AP3

using multinuclear NMR and HILIC-MS/MS.

Analytical Workflow
The following diagram illustrates the integrated workflow for validating D-AP3 identity and

purity.
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Figure 1: Integrated analytical workflow for the characterization of 3-Phosphono-D-alanine.

Protocol 1: Multinuclear NMR Characterization
NMR is the primary method for structural verification. The presence of the phosphorus nucleus

(

P, spin 1/2, 100% abundance) allows for definitive confirmation of the phosphonate group and
its connectivity to the carbon backbone via scalar coupling (

).

Sample Preparation
Solvent: Deuterium Oxide (

, 99.9% D).
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Concentration: 10–20 mg/mL.

pH Adjustment: The chemical shifts of aminophosphonates are pH-dependent due to the

ionization of the amino and phosphonate groups.

Standardization: Adjust pD to ~7.0–8.0 using NaOD/DCl for consistent reporting.

Internal Standard: Use TMSP (Trimethylsilylpropanoic acid) for

H reference (0.0 ppm) and 85%

(external capillary) for

P reference (0.0 ppm).

Expected Spectral Parameters

P NMR (Proton Decoupled)
This is the quickest test for purity. Inorganic phosphate (

) impurities (from synthesis or hydrolysis) will appear distinct from the C-P signal.

Signal: Singlet (decoupled).

Shift:

15.0 – 22.0 ppm (pH dependent).

Note: At acidic pH, the signal shifts upfield; at basic pH, it shifts downfield. Inorganic

phosphate (

) typically resonates near 0–3 ppm, providing clear separation.

H NMR (400 MHz+)
The spectrum displays an ABX or AMX spin system due to the chiral center (C2) and the

diastereotopic protons on C3.
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Position Type
Shift (

ppm)

Multiplicity &
Coupling Logic

H-2 (

-CH)
Methine 3.9 – 4.2

ddd or dt. Couples to

H-3a, H-3b (

) and P (

Hz).

H-3 (

-CH

)

Methylene 1.9 – 2.4

Multiplet. Complex

splitting due to

geminal coupling (

), vicinal coupling to

H-2 (

), and large geminal

coupling to P (

Hz).

C NMR (Proton Decoupled)
Carbon signals are split into doublets due to C-P coupling. This "fingerprint" confirms the C-P

bond existence.
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Position Carbon Type
Shift (

ppm)

Coupling Constant
(

)

C-1 Carboxyl 170 – 175

Singlet or small

doublet (

Hz).

C-2
Methine (

)
50 – 55

Doublet.

Hz.

C-3
Methylene (

)
28 – 32

Doublet.

Hz. (Large coupling

confirms direct C-P

bond).

Protocol 2: Mass Spectrometry (LC-MS/MS)
Due to the high polarity of D-AP3, standard Reversed-Phase (C18) chromatography leads to

elution in the void volume. Hydrophilic Interaction Liquid Chromatography (HILIC) is the

mandatory mode for retention and separation from inorganic salts.

LC Method Parameters (HILIC)
Column: Zwitterionic HILIC (e.g., Merck SeQuant ZIC-HILIC or Agilent HILIC-Z), 2.1 x 100

mm, 3.5 µm.

Mobile Phase A: 20 mM Ammonium Acetate in Water, pH 4.0.

Mobile Phase B: Acetonitrile (LC-MS grade).

Gradient:

0 min: 80% B

10 min: 40% B
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12 min: 40% B

12.1 min: 80% B (Re-equilibration is critical in HILIC).

Flow Rate: 0.3 mL/min.

Mass Spectrometry Settings
Ionization: Electrospray Ionization (ESI).[2]

Polarity:

Positive Mode (+): Good for [M+H]+.

Negative Mode (-): Often more sensitive for phosphonates due to the acidic

group.

Source Temp: 350°C.

Capillary Voltage: 3.5 kV (+), 2.5 kV (-).

Fragmentation & MRM Transitions
The fragmentation is dominated by the stability of the phosphorus-oxygen bond and the lability

of the C-P bond under high energy.

Fragmentation Pathway Diagram
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Figure 2: Proposed fragmentation pathways for D-AP3 in Positive and Negative ESI modes.

MRM Transition Table

Polarity
Precursor
(m/z)

Product (m/z)
Collision
Energy (eV)

Interpretation

ESI (+) 170.1 88.1 15 - 20

Loss of

(Phosphorous

acid). Quantifier.

ESI (+) 170.1 124.0 10 - 15

Loss of

+

(Formic acid

equivalent).

ESI (-) 168.0 79.0 25 - 30

Formation of

ion. Highly

specific.

ESI (-) 168.0 63.0 35 - 40
Formation of

ion.

Quality Control & Troubleshooting
Common Impurities

Inorganic Phosphate (

):

Detection:

P NMR singlet at ~0–3 ppm.

Origin: Hydrolysis of the starting materials or the product (though C-P bonds are generally

stable, trace
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is common from workup).

Starting Material (Phosphonoacetaldehyde derivatives):

Detection: LC-MS retention time shifts; Aldehyde protons in

H NMR (9–10 ppm) if unreacted.

Self-Validating Checks
The "Coupling Check": In

C NMR, if the signal at ~30 ppm (C3) is a singlet instead of a doublet (

Hz), the C-P bond is not intact or the assignment is wrong.

The "HILIC Check": If the compound elutes at the void volume (

) in your LC method, your organic content is likely too low or the column is not effectively
equilibrated. Ensure >70% ACN start.

References
NMR of Organophosphorus Compounds: Gholivand, K., et al. "2J(P,C) and 3J(P,C) Coupling

Constants in Some New Phosphoramidates."[3] Zeitschrift für anorganische und allgemeine

Chemie, 2005.[3] Link (Provides foundational data on P-C coupling magnitudes).[3]

HILIC Method Development: Agilent Technologies. "Methods for the Analysis of

Underivatized Amino Acids by LC/MS." Application Note, 2017. Link (General HILIC

protocols for polar amino acids).

Phosphonate Analysis: Ma, J., et al.[4] "High-performance liquid chromatographic

determination of 2-aminoethylphosphonic acid and 2-amino-3-phosphonopropionic acid in

seawater matrix." Journal of Chromatography A, 2018. Link (Specific LC conditions for AP3).

NMDA Receptor Pharmacology: "NMDA Receptor Antagonists: Emerging Insights." PubMed

Central. Link (Context on biological utility).

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 10 Tech Support

https://www.semanticscholar.org/paper/2J(P%2CC)-and-3J(P%2CC)-Coupling-Constants-in-Some-New-Pourayoubi-Shariatinia/4d779109ece3427c2c270c466512109ec2b35c2e/figure/0
https://www.semanticscholar.org/paper/2J(P%2CC)-and-3J(P%2CC)-Coupling-Constants-in-Some-New-Pourayoubi-Shariatinia/4d779109ece3427c2c270c466512109ec2b35c2e/figure/0
https://www.google.com/url?sa=E&q=https%3A%2F%2Fapi.semanticscholar.org%2FCorpusID%3A56438805
https://www.semanticscholar.org/paper/2J(P%2CC)-and-3J(P%2CC)-Coupling-Constants-in-Some-New-Pourayoubi-Shariatinia/4d779109ece3427c2c270c466512109ec2b35c2e/figure/0
https://www.google.com/url?sa=E&q=https%3A%2F%2Fwww.agilent.com
https://pubmed.ncbi.nlm.nih.gov/30119975/
https://www.google.com/url?sa=E&q=https%3A%2F%2Fpubmed.ncbi.nlm.nih.gov%2F30119975%2F
https://www.google.com/url?sa=E&q=https%3A%2F%2Fwww.ncbi.nlm.nih.gov%2Fpmc%2Farticles%2FPMC7563966%2F
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1267884?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Mass Spectral Fragmentation: "Fragmentation Patterns in Mass Spectrometry." Chemistry

LibreTexts. Link (General principles of fragmentation).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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